N,N-dimethyl-N'-(2-methyl-3,5-diphenylpyrazolo[1,5-a]pyrimidin-7-yl)propane-1,3-diamine

• IUPAC Name: N',N'-dimethyl-N-(2-methyl-3,5-diphenylpyrazolo[1,5-a]pyrimidin-7-yl)propane-1,3-diamine
• InChI: InChI=1S/C24H27N5/c1-18-23(20-13-8-5-9-14-20)24-26-21(19-11-6-4-7-12-19)17-22(29(24)27-18)25-15-10-16-28(2)3/h4-9,11-14,17,25H,10,15-16H2,1-3H3
• InChI Key: HPVJVSYUFOSUEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=CC(=NC2=C1C3=CC=CC=C3)C4=CC=CC=C4)NCCCN(C)C
• Molecular Formula: C24H27N5
• Molecular Weight: 385.5 g/mol

Description

N,N-dimethyl-N'-(2-methyl-3,5-diphenylpyrazolo[1,5-a]pyrimidin-7-yl)propane-1,3-diamine is a useful research compound. Its molecular formula is C24H27N5 and its molecular weight is 385.515. The purity is usually 95%.
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Scientific Research Applications

Antidepressant Potential

• Research has described a series of compounds, highlighting the potential of N,N-dimethyl derivatives as antidepressants with reduced side effects, offering a promising avenue for further exploration in psychiatric medication development (Bailey et al., 1985).

Phosphodiesterase Inhibition

• A series of 6-phenylpyrazolo[3,4-d]pyrimidones, exhibiting specific inhibitory activity against type V phosphodiesterase, have been synthesized. This property is significant for developing new therapeutic agents targeting various diseases, including hypertension (Dumaitre & Dodic, 1996).

PET Ligand for Imaging

• A highly selective CRF1 antagonist, synthesized for potential use as a PET ligand, demonstrates the compound's utility in advancing neuroimaging techniques. This could aid in better understanding and diagnosing neurological conditions (Kumar et al., 2003).

Material Science and Polymer Chemistry

• The synthesis of new polyimides and polymers using derivatives of pyrazolo[1,5-a]pyrimidine has been reported, highlighting the compound's role in creating materials with desirable thermal stability, solubility, and optical properties. Such advancements have implications for the development of high-performance materials in various industries (Liaw & Chang, 2004).

Synthesis and Chemical Reactions

• Numerous studies focus on the synthesis of derivatives and analogues of pyrazolo[1,5-a]pyrimidine, exploring their chemical reactions, structural characterization, and potential as building blocks for developing new compounds with varied biological activities. This underscores the compound's versatility and importance in organic and medicinal chemistry research (Danagulyan et al., 2002).